Cas no 368426-64-6 (6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole)

• Product Name: 6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
• CAS No: 368426-64-6
• MF: C₁₃H₁₅BrN₂O
• MW: 295.175002336502
• CID: 871462
• PubChem ID: 18616185
• Update Time: 2025-10-29

6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 6-(bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-
• 5-BROMOMETHYL-1-(TETRAHYDRO-PYRAN-2-YL)-1H-INDAZOLE
• SCHEMBL7139239
• 6-(bromomethyl)-1-(2-tetrahydropyranyl)indazole
• CS-0451749
• 6-(BROMOMETHYL)-1-(TETRAHYDRO-2H-PYRAN-2-YL)-1H-INDAZOLE
• AWPVWONQUKCAJB-UHFFFAOYSA-N
• 6-(bromomethyl)-1-(oxan-2-yl)-1H-indazole
• 368426-64-6
• 6-(BROMOMETHYL)-1-(OXAN-2-YL)INDAZOLE
• 6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

• Inchi： 1S/C13H15BrN2O/c14-8-10-4-5-11-9-15-16(12(11)7-10)13-3-1-2-6-17-13/h4-5,7,9,13H,1-3,6,8H2
• InChI Key： AWPVWONQUKCAJB-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2C=NN(C=2C=1)C1CCCCO1

Computed Properties

• Exact Mass: 294.03685
• Monoisotopic Mass: 294.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.056 g/l) (25 º C),
• PSA: 27.05

Additional information on 6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

Professional Introduction to Compound with CAS No. 368426-64-6 and Product Name: 6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole

The compound with the CAS number 368426-64-6 and the product name 6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a bromomethyl substituent and a tetrahydropyran ring, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery. The indazole core, a well-known pharmacophore, is integral to numerous bioactive molecules, making this compound a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of indazole derivatives due to their broad spectrum of biological activities. These derivatives have been extensively studied for their roles in modulating various cellular pathways, including those involved in inflammation, pain perception, and neurodegeneration. The presence of the bromomethyl group in 6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole introduces a high reactivity that allows for further functionalization, enabling chemists to tailor the molecule's properties for specific therapeutic targets.

The tetrahydropyran ring in this compound contributes to its stability and solubility, which are critical factors in drug formulation. This structural feature enhances the compound's bioavailability, making it more suitable for clinical applications. Additionally, the tetrahydropyran moiety is known to improve metabolic stability, reducing the likelihood of rapid degradation in vivo. These characteristics position 6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole as a valuable scaffold for developing novel therapeutics.

Recent research has highlighted the potential of indazole derivatives as inhibitors of enzymes and receptors implicated in diseases such as cancer and neurological disorders. For instance, studies have demonstrated that certain indazole-based compounds can selectively inhibit kinases involved in tumor proliferation. The bromomethyl group on 6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole allows for easy conjugation with other bioactive molecules, facilitating the development of targeted drug delivery systems. This flexibility is particularly advantageous in designing prodrugs that release active pharmaceutical ingredients at specific sites within the body.

Moreover, the structural motif of this compound aligns with emerging trends in medicinal chemistry, where hybrid molecules combining multiple pharmacophores are being explored to enhance efficacy and reduce side effects. The combination of an indazole core with a bromomethyl and tetrahydropyran substituent creates a unique chemical entity with potential therapeutic benefits that may not be achievable with individual components alone. This underscores the importance of 6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole as a building block for innovative drug discovery.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the bromomethyl group requires careful control to prevent unwanted side reactions, while the tetrahydropyran ring formation demands precise conditions to ensure high yield and purity. Advances in catalytic methods have significantly improved these processes, making it feasible to produce 6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole on a scalable basis. Such improvements are crucial for translating laboratory discoveries into commercially viable pharmaceuticals.

In conclusion, 6-(Bromomethyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole represents a compelling example of how structural innovation can drive pharmaceutical progress. Its unique combination of features—namely the indazole core, bromomethyl substituent, and tetrahydropyran ring—makes it a versatile tool for drug development. As research continues to uncover new biological functions associated with indazole derivatives, compounds like this one are poised to play a pivotal role in addressing unmet medical needs. The ongoing exploration of its pharmacological properties will undoubtedly contribute to advancements in medicine and enhance our understanding of disease mechanisms.